Tetralins
Tetralins are a class of aromatic organic compounds characterized by their molecular structure, which consists of four rings that include both benzene and naphthalene rings. These compounds can be derived from the dehydration of tetrahydrobenzene or by various chemical synthesis methods. Tetralins exhibit diverse physical properties, such as high boiling points due to their extended π-electron system, making them useful in organic solvents and certain industrial applications.
Tetralins are known for their potential use in the pharmaceutical industry, where they can serve as intermediates for synthesizing drugs with specific pharmacological activities. Additionally, these compounds have been explored for their application in the production of dyes and pigments due to their chromophoric properties. Furthermore, some tetralin derivatives show promising biological activities, including anti-inflammatory and antimicrobial effects, making them subjects of ongoing research.
In summary, tetralins are versatile organic molecules with a rich structural complexity that offers potential applications across various industries, from pharmaceuticals to dye manufacturing.

Structure | Chemical Name | CAS | MF |
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2-methyl-1,2,3,4-tetrahydronaphthalen-1-one | 1590-08-5 | C11H12O |
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(R)-2-Amino-7-hydroxytetralin | 85951-61-7 | C10H13NO |
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N-(1-oxotetralin-6-yl)acetamide | 88611-67-0 | C12H13NO2 |
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8-Methoxy-3,4-dihydronaphthalen-2(1H)-one | 5309-19-3 | C11H12O2 |
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5-Fluoro-1-tetralone | 93742-85-9 | C10H9FO |
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Tamibarotene | 94497-51-5 | C22H25NO3 |
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Rotigotine | 99755-59-6 | C19H25NOS |
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Spiro[naphthalene-1(4H),2'-naphtho[1,8-de][1,3]dioxin]-4-one,2,3-dihydro-5-hydroxy- | 158204-31-0 | C20H14O4 |
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5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one | 1015-55-0 | C12H14O3 |
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2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole | 84-22-0 | C13H16N2 |
Related Literature
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
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Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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